Cas no 2172265-05-1 (5-(3-methylphenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride)

• Product Name: 5-(3-methylphenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride
• CAS No: 2172265-05-1
• MF: C₁₁H₉ClO₅S
• MW: 288.704161405563
• CID: 6550647
• PubChem ID: 165869888
• Update Time: 2025-07-20

5-(3-methylphenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(3-methylphenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride
• EN300-1613425
• [5-(3-methylphenyl)-2-oxo-2H-1,3-dioxol-4-yl]methanesulfonyl chloride
• 2172265-05-1

• Inchi： 1S/C11H9ClO5S/c1-7-3-2-4-8(5-7)10-9(6-18(12,14)15)16-11(13)17-10/h2-5H,6H2,1H3
• InChI Key： CFZXYIGAEPQSOH-UHFFFAOYSA-N
• SMILES： ClS(CC1=C(C2C=CC=C(C)C=2)OC(=O)O1)(=O)=O

Computed Properties

• Exact Mass: 287.9859223g/mol
• Monoisotopic Mass: 287.9859223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78Ų

Additional information on 5-(3-methylphenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride

Comprehensive Overview of 5-(3-methylphenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride (CAS No. 2172265-05-1)

The compound 5-(3-methylphenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride (CAS No. 2172265-05-1) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a 1,3-dioxol-4-yl moiety and a methanesulfonyl chloride group, makes it a valuable intermediate for constructing complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key features of 5-(3-methylphenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride is its reactivity as a sulfonating agent. This property enables it to participate in nucleophilic substitution reactions, making it useful for introducing sulfonyl groups into target molecules. The presence of the 3-methylphenyl substituent further enhances its versatility, allowing for tailored modifications in synthetic pathways. Recent studies highlight its role in the development of bioactive compounds, particularly in the design of enzyme inhibitors and receptor modulators.

In the context of current trends, the demand for high-purity synthetic intermediates like 5-(3-methylphenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride has surged, driven by advancements in precision medicine and green chemistry. Researchers are exploring its use in sustainable synthesis methods, aligning with global efforts to reduce environmental impact. Additionally, its potential applications in covalent drug discovery have garnered attention, as covalent inhibitors offer prolonged therapeutic effects and high selectivity.

The synthesis of 5-(3-methylphenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride typically involves multi-step procedures, starting from readily available precursors. Optimizing its production to achieve high yield and purity is a focal point for manufacturers. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with industry standards. Its stability under various conditions is also a critical factor for storage and handling.

From a commercial perspective, 5-(3-methylphenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride is supplied by specialized chemical vendors catering to the pharmaceutical and biotechnology sectors. Pricing and availability may vary depending on scale and purity requirements. As the compound gains traction in research, its inclusion in custom synthesis libraries and catalogs has become more common, reflecting its growing importance.

Looking ahead, the exploration of 5-(3-methylphenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride in novel therapeutic areas and materials science is expected to expand. Its compatibility with click chemistry and other modern synthetic strategies positions it as a promising tool for innovation. For researchers seeking reliable data, peer-reviewed journals and patent databases are valuable resources for uncovering its full potential.